3-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde

• IUPAC Name: 3-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
• InChI: InChI=1S/C14H19BO4/c1-13(2)14(3,4)19-15(18-13)12-10(9-16)7-6-8-11(12)17-5/h6-9H,1-5H3
• InChI Key: HRHFPCVGAASXNY-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C=CC=C2OC)C=O
• Molecular Formula: C14H19BO4
• Molecular Weight: 262.11 g/mol

Description

3-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is a useful research compound. Its molecular formula is C14H19BO4 and its molecular weight is 262.11 g/mol. The purity is usually 95%.
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Scientific Research Applications

• In the field of solar energy, derivatives of this compound have been used for creating stable perovskite solar cells due to their improved thermal stability and efficient hole transporting abilities (Liu et al., 2016).

• Its synthesis process has been studied, particularly in creating boron-substituted arenes, which is valuable in organic synthesis and material science (Takagi & Yamakawa, 2013).

• Some compounds derived from it have shown broad-spectrum antibacterial activity, which is significant in the development of new antibiotics (Velpula et al., 2015).

• It has applications in catalysis, specifically in hydroboration of aldehydes, imines, and ketones, leading to high yields of amines and aryl ketones (Koren-Selfridge et al., 2009).

• Derivatives of this compound have been studied for their potential in targeting iron sequestration in cells under oxidative stress, showing improved hydrolytic stability and cytoprotection (Wang & Franz, 2018).

• In crystallography, its analogs have been synthesized and characterized, offering insights into molecular structure and interactions (Özay et al., 2013).

• Boron-containing derivatives have shown potential as HGF-mimetic agents, which are significant in drug development and cancer research (Das, Tang, & Sanyal, 2011).

• It has been used in process development for enzyme-catalyzed asymmetric C–C bond formation, enhancing productivity and purity in chemical synthesis (Kühl et al., 2007).

• Additionally, methods have been developed for synthesizing certain organic compounds from derivatives of this chemical, contributing to synthetic chemistry research (Banerjee, Poon, & Bedoya, 2013).

• In the field of sensing technology, the introduction of an imine into an aromatic borate molecule derived from this compound has significantly enhanced the sensing performance for hydrogen peroxide vapor (Fu et al., 2016).